Cas no 2223054-07-5 (3-(1H-pyrazol-1-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 3-(1H-pyrazol-1-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 2223054-07-5
• MF: C₁₄H₁₈BN₃O₂
• MW: 271.122622966766
• MDL: MFCD16995209
• CID: 5213441
• PubChem ID: 66521250
• Update Time: 2025-10-28

3-(1H-pyrazol-1-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(1H-Pyrazol-1-yl)pyridine-3-boronic acid pinacol ester
• 3-(1H-pyrazol-1-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

• MDL： MFCD16995209
• Inchi： 1S/C14H18BN3O2/c1-13(2)14(3,4)20-15(19-13)11-8-12(10-16-9-11)18-7-5-6-17-18/h5-10H,1-4H3
• InChI Key： BEHMMOZKLRTMII-UHFFFAOYSA-N
• SMILES： C1=NC=C(B2OC(C)(C)C(C)(C)O2)C=C1N1C=CC=N1

Additional information on 3-(1H-pyrazol-1-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

3-(1H-pyrazol-1-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS 2223054-07-5): A Versatile Boron-Containing Building Block for Modern Chemistry

In the rapidly evolving field of heterocyclic chemistry, 3-(1H-pyrazol-1-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS 2223054-07-5) has emerged as a valuable boron-containing intermediate with wide-ranging applications. This compound, featuring both pyridine and pyrazole moieties along with a tetramethyl dioxaborolane group, represents an important class of organoboron compounds that are gaining attention in pharmaceutical research, materials science, and catalysis.

The molecular structure of 3-(1H-pyrazol-1-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine combines three significant functional groups: a pyridine core, a pyrazole substituent, and a boronate ester group. This unique combination makes it particularly useful for Suzuki-Miyaura cross-coupling reactions, one of the most widely employed transformations in modern synthetic chemistry. The tetramethyl-1,3,2-dioxaborolan-2-yl group serves as a protected form of boronic acid, offering improved stability while maintaining reactivity in various coupling reactions.

Recent trends in drug discovery have shown increasing interest in boron-containing compounds, with 3-(1H-pyrazol-1-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine being no exception. The compound's ability to serve as a pharmacophore in medicinal chemistry stems from its potential to interact with biological targets through multiple binding modes. Researchers are particularly interested in its application for developing kinase inhibitors, as both pyridine and pyrazole moieties are known to participate in key hydrogen bonding interactions with protein targets.

In materials science, this compound has shown promise in the development of organic electronic materials. The boronate ester functionality allows for efficient cross-coupling reactions to create extended π-conjugated systems, which are essential for organic light-emitting diodes (OLEDs) and organic photovoltaics. The pyridine-pyrazole combination provides excellent electron-transport properties while maintaining good solubility in organic solvents, a crucial factor for solution-processable materials.

The synthetic utility of 3-(1H-pyrazol-1-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine extends to metal-organic frameworks (MOFs) and coordination polymers. The pyridine nitrogen can coordinate to metal centers, while the boronate ester can participate in subsequent functionalization or serve as a recognition site. This dual functionality makes it an attractive building block for designing porous materials with potential applications in gas storage, separation, and heterogeneous catalysis.

From a green chemistry perspective, the stability of the tetramethyl-1,3,2-dioxaborolan-2-yl group offers advantages over traditional boronic acids, as it reduces the risk of protodeboronation and allows for easier handling and storage. This characteristic aligns with current industry demands for more robust and user-friendly boron reagents in synthetic workflows.

The growing importance of 3-(1H-pyrazol-1-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is reflected in recent patent literature and scientific publications. Several research groups have utilized this compound as a key intermediate in the synthesis of biologically active molecules, particularly in the development of anticancer agents and anti-inflammatory drugs. The ability to efficiently introduce both pyridine and pyrazole pharmacophores through cross-coupling reactions makes it especially valuable in medicinal chemistry.

In the context of click chemistry, the pyrazole moiety of 3-(1H-pyrazol-1-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine offers additional functionalization opportunities through 1,3-dipolar cycloadditions or N-alkylation reactions. This versatility enables the construction of diverse molecular architectures from a single, well-defined building block, addressing the current demand for efficient molecular diversification strategies in drug discovery.

The compound's stability profile makes it particularly suitable for high-throughput experimentation and automated synthesis platforms, which are becoming increasingly important in both academic and industrial settings. Unlike some boronic acid derivatives that require careful handling, the tetramethyl dioxaborolane protected form offers excellent shelf life and compatibility with various reaction conditions.

Looking forward, 3-(1H-pyrazol-1-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is poised to play an increasingly important role in fragment-based drug discovery. Its moderate molecular weight and balanced physicochemical properties make it an ideal candidate for fragment libraries, allowing medicinal chemists to explore diverse chemical space while maintaining good ligand efficiency.

From a commercial perspective, the demand for high-quality boron-containing building blocks like 3-(1H-pyrazol-1-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine continues to grow, driven by expanding applications in pharmaceuticals, agrochemicals, and advanced materials. Suppliers are increasingly offering this compound with various purity grades and packaging options to meet the needs of different research and production scales.

In conclusion, 3-(1H-pyrazol-1-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS 2223054-07-5) represents a versatile and valuable organoboron compound with wide-ranging applications across multiple chemistry disciplines. Its unique combination of pyridine, pyrazole, and boronate ester functionalities makes it particularly useful for cross-coupling reactions, medicinal chemistry, and materials science. As research into boron-containing compounds continues to expand, this molecule is likely to find even broader utility in both academic and industrial settings.